Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether

• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 6-(3-ethoxyphenyl)-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5OS/c1-2-22-13-7-3-5-11(9-13)15-20-21-14(18-19-16(21)23-15)12-6-4-8-17-10-12/h3-10H,2H2,1H3
• InChI Key: ROBFOWMCJKMGIG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CN=CC=C4

Description

Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is not fully understood. However, studies have suggested that the compound may interact with specific proteins or enzymes in cells, leading to changes in their activity or localization. This mechanism of action has been studied in the context of cancer research, where the compound has been shown to inhibit the growth of cancer cells in vitro.
Biochemical and Physiological Effects:
Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been shown to have various biochemical and physiological effects in different cell types. Studies have reported that the compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of specific enzymes, and affect the expression of certain genes. These effects have been studied in the context of cancer research, neurodegenerative diseases, and other areas of biomedical research.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether in lab experiments is its high fluorescence quantum yield, which makes it a useful tool for bioimaging studies. Additionally, the compound has been shown to have good photostability and low cytotoxicity, making it a safe and reliable probe for cell imaging. However, one of the limitations of using this compound is its relatively low water solubility, which can limit its use in certain biological applications.

Future Directions

There are several future directions for research on Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether. One area of interest is the development of new synthetic methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in different areas of scientific research. Finally, the development of new derivatives of Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether with improved properties may lead to new and exciting applications in the future.
Conclusion:
Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is a chemical compound that has shown promise in various areas of scientific research. Its potential applications in bioimaging, cancer research, and other fields make it an exciting compound to study. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in different areas of scientific research.

Synthesis Methods

The synthesis of Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether involves the reaction of 2-mercapto-5-(3-pyridyl)-1,3,4-thiadiazole with 3-bromoanisole in the presence of potassium carbonate and copper(I) iodide. The reaction takes place in a solvent mixture of DMF and water, and the product is purified through column chromatography. This method has been optimized to obtain high yields of the compound with good purity.

Scientific Research Applications

Ethyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a fluorescent probe for imaging applications. The compound has been shown to have good photostability and high fluorescence quantum yield, making it a promising candidate for bioimaging studies.